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Compound of Interest

Compound Name: Serotonin glucuronide-d4

Cat. No.: B12414598

Technical Guide: Serotonin Glucuronide-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Serotonin glucuronide-d4 is the deuterium-labeled form of serotonin glucuronide, a major
metabolite of the neurotransmitter serotonin (5-hydroxytryptamine). Due to its isotopic labeling,
it serves as an invaluable internal standard for the accurate quantification of endogenous
serotonin and its metabolites in various biological matrices.[1][2] This technical guide provides
a comprehensive overview of the chemical properties, metabolic pathway, and analytical
applications of Serotonin glucuronide-d4.

Chemical and Physical Properties

Serotonin glucuronide-d4 is a stable, isotopically labeled compound that is essential for
precise bioanalytical studies. Its physical and chemical properties are summarized below.
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Property Value Reference
Molecular Formula Ci16H16DaN207 [31141[5]
Molecular Weight 356.36 g/mol [3B1141[5]
Appearance White to Pale Orange Solid [6]

Purity >95% (HPLC) [4]

Isotopic Purity >95% (99.9% da) [6]

N Slightly soluble in aqueous
Solubility [6]
base and water.

Storage Conditions 4°C, under inert atmosphere. [6]

Shipping Conditions Ambient temperature. [3]

Metabolic Pathway: Glucuronidation of Serotonin

Serotonin undergoes phase Il metabolism, primarily through glucuronidation, to form serotonin
glucuronide. This process, catalyzed by UDP-glucuronosyltransferases (UGTS), increases the
water solubility of serotonin, facilitating its excretion from the body.[7] The deuterium-labeled
analog, Serotonin glucuronide-d4, follows the same metabolic fate, making it an ideal tracer
for metabolic studies.

The following diagram illustrates the key steps in the metabolic pathway leading to the
formation of serotonin glucuronide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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